Cas no 379252-55-8 (ethyl 5-hydroxy-2-methyl-4-[(4-methylpiperidin-1-yl)methyl]naphtho[1,2-b]furan-3-carboxylate)

• Product Name: ethyl 5-hydroxy-2-methyl-4-[(4-methylpiperidin-1-yl)methyl]naphtho[1,2-b]furan-3-carboxylate
• CAS No: 379252-55-8
• MF: C₂₃H₂₇NO₄
• MW: 381.46478676796
• CID: 5823494
• PubChem ID: 1535145
• Update Time: 2025-05-20

ethyl 5-hydroxy-2-methyl-4-[(4-methylpiperidin-1-yl)methyl]naphtho[1,2-b]furan-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-hydroxy-2-methyl-4-((4-methylpiperidin-1-yl)methyl)naphtho[1,2-b]furan-3-carboxylate
• Naphtho[1,2-b]furan-3-carboxylic acid, 5-hydroxy-2-methyl-4-[(4-methyl-1-piperidinyl)methyl]-, ethyl ester
• F1061-0300
• Z56174704
• 379252-55-8
• Oprea1_568409
• AKOS000808661
• UPCMLD0ENAT5468305:001
• ethyl 5-hydroxy-2-methyl-4-[(4-methylpiperidin-1-yl)methyl]benzo[g][1]benzofuran-3-carboxylate
• ethyl 5-hydroxy-2-methyl-4-[(4-methylpiperidin-1-yl)methyl]naphtho[1,2-b]furan-3-carboxylate
• Oprea1_570946

• Inchi： 1S/C23H27NO4/c1-4-27-23(26)19-15(3)28-22-17-8-6-5-7-16(17)21(25)18(20(19)22)13-24-11-9-14(2)10-12-24/h5-8,14,25H,4,9-13H2,1-3H3
• InChI Key： NCJRDWCBJNBCMY-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(OCC)=O)C2=C(CN3CCC(C)CC3)C(O)=C3C(=C12)C=CC=C3

Computed Properties

• Exact Mass: 381.19400834g/mol
• Monoisotopic Mass: 381.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 62.9Ų

Additional information on ethyl 5-hydroxy-2-methyl-4-[(4-methylpiperidin-1-yl)methyl]naphtho[1,2-b]furan-3-carboxylate

Comprehensive Overview of Ethyl 5-hydroxy-2-methyl-4-[(4-methylpiperidin-1-yl)methyl]naphtho[1,2-b]furan-3-carboxylate (CAS No. 379252-55-8)

The compound ethyl 5-hydroxy-2-methyl-4-[(4-methylpiperidin-1-yl)methyl]naphtho[1,2-b]furan-3-carboxylate (CAS No. 379252-55-8) is a highly specialized organic molecule with a unique structural framework. Its complex name reflects the intricate arrangement of functional groups, including a naphtho[1,2-b]furan core, a 4-methylpiperidin-1-yl moiety, and an ethyl carboxylate ester. This combination of features makes it a subject of interest in pharmaceutical research, particularly in the development of novel therapeutic agents.

In recent years, the scientific community has shown growing interest in naphtho[1,2-b]furan derivatives due to their potential biological activities. Researchers are actively exploring their applications in areas such as anti-inflammatory, antimicrobial, and anticancer therapies. The presence of the 5-hydroxy and 4-methylpiperidin-1-yl groups in this compound suggests possible interactions with biological targets, making it a candidate for further investigation in drug discovery pipelines.

The synthesis of ethyl 5-hydroxy-2-methyl-4-[(4-methylpiperidin-1-yl)methyl]naphtho[1,2-b]furan-3-carboxylate involves multi-step organic reactions, often requiring careful optimization of reaction conditions. Modern synthetic approaches emphasize green chemistry principles, aligning with the current trend toward sustainable pharmaceutical manufacturing. This aspect is particularly relevant given the increasing focus on environmentally friendly synthesis methods in the chemical industry.

From a structural perspective, the compound's fused aromatic system contributes to its potential photophysical properties, which could be valuable in materials science applications. The ethyl carboxylate group offers opportunities for further derivatization, making this molecule a versatile building block in medicinal chemistry. These characteristics have led to numerous queries in scientific databases about its structure-activity relationships and potential pharmacological applications.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. The precise determination of its molecular structure is crucial for understanding its chemical behavior and potential interactions. Recent publications have highlighted the importance of such characterization in the context of quality control for pharmaceutical intermediates.

The stability profile of CAS 379252-55-8 under various conditions is another area of practical importance. Formulation scientists are particularly interested in how factors like pH, temperature, and light exposure might affect the compound's integrity. This information is critical for developing appropriate storage and handling protocols, a topic frequently searched by laboratory professionals.

In the context of intellectual property, several patents have emerged covering various naphthofuran derivatives and their applications. The specific substitution pattern present in this molecule makes it potentially valuable in proprietary drug development programs. Legal professionals and researchers often search for information about the patent status of such compounds to assess freedom-to-operate in pharmaceutical research.

Looking forward, the scientific community anticipates continued exploration of ethyl 5-hydroxy-2-methyl-4-[(4-methylpiperidin-1-yl)methyl]naphtho[1,2-b]furan-3-carboxylate and related structures. With advances in computational chemistry and high-throughput screening, researchers can more efficiently evaluate its potential among the growing class of heterocyclic pharmaceuticals. This aligns with current trends in computer-aided drug design, a hot topic in modern medicinal chemistry.

For researchers working with this compound, proper safety assessments remain paramount. While not classified as hazardous, standard laboratory precautions should be observed when handling any fine chemical. The scientific literature contains valuable resources about the safe handling of similar organic compounds, addressing common concerns raised by laboratory personnel.

The commercial availability of CAS 379252-55-8 varies among specialty chemical suppliers, with purity grades typically ranging from 95% to 98%. Procurement specialists frequently search for information about reliable suppliers and bulk availability, reflecting the practical considerations in research and development workflows.

In conclusion, ethyl 5-hydroxy-2-methyl-4-[(4-methylpiperidin-1-yl)methyl]naphtho[1,2-b]furan-3-carboxylate represents an intriguing case study in modern heterocyclic chemistry. Its structural complexity and potential biological relevance continue to drive scientific inquiry, making it a compound worth watching in pharmaceutical research circles. As the field progresses, we can expect to see more publications exploring its properties and applications in greater depth.